N-(1-butyl-2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)-5-chlorothiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of dihydrobenzo[cd]indole . Dihydrobenzo[cd]indole derivatives have been studied for their potential as TNF-α inhibitors . TNF-α is an important cytokine mediator involved in inflammatory responses .
Synthesis Analysis
While specific synthesis information for this compound is not available, a related study on dihydrobenzo[cd]indole-6-sulfonamide as TNF-α inhibitors involved optimization of a known TNF-α inhibitor, EJMC-1, through shape screening and rational design .Scientific Research Applications
Synthesis and Characterization
- The compound has been involved in the synthesis and characterization processes of various derivatives in medicinal chemistry. For instance, studies have demonstrated the synthesis and biological evaluation of various carboxamides, showcasing the importance of these derivatives in the development of potential therapeutic agents. These studies often involve detailed structural analysis using techniques like IR, NMR, and elemental analysis to confirm the structures of synthesized compounds (Sailaja Rani Talupur, K. Satheesh, K. Chandrasekhar, 2021; M. Babu, K. Pitchumani, P. Ramesh, 2013).
Antimicrobial Activities
- Several studies have synthesized derivatives of this compound and evaluated them for their antimicrobial activities. These derivatives have been tested against a variety of bacterial and fungal strains, demonstrating the potential of this compound in developing new antimicrobial agents. The studies include extensive in vitro screening to assess the efficacy of the synthesized compounds (J. Raval, B. N. Naik, K. R. Desai, 2012; N. Desai, A. Dodiya, P. N. Shihora, 2011).
Biological Evaluation and Drug Design
- This compound and its derivatives have been part of studies focusing on the biological evaluation of synthesized compounds. These studies are crucial in the early stages of drug development to assess the biological activity and potential therapeutic uses of new compounds. This involves not only the synthesis but also the application of structure-based drug design and molecular docking studies to understand the interaction of these compounds with biological targets (A. R. Saundane, Kirankumar Nandibeoor Mathada, 2015).
Novel Coordination Complexes
- The compound has been used in the synthesis of novel coordination complexes, which are of interest due to their potential applications in materials science and catalysis. These complexes have been characterized using X-ray diffraction, IR spectra, and thermogravimetric analyses, providing insights into their structure and properties (Y. Lan, Shunli Li, Jun-sheng Qin, Dong-Ying Du, Xinlong Wang, Z. Su, Q. Fu, 2008).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-(1-butyl-2-oxobenzo[cd]indol-6-yl)-5-chlorothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN2O2S/c1-2-3-11-23-15-8-7-14(22-19(24)16-9-10-17(21)26-16)12-5-4-6-13(18(12)15)20(23)25/h4-10H,2-3,11H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTFPJOCFODWILM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C2=C3C(=C(C=C2)NC(=O)C4=CC=C(S4)Cl)C=CC=C3C1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.